Thiamet G Thiamet G Thiamet G is a potent and selective inhibitor of O-GlcNAcase.
Brand Name: Vulcanchem
CAS No.: 1009816-48-1
Catalog No.: VC1090359
InChI: InChI=1S/C9H16N2O4S/c1-2-10-9-11-5-7(14)6(13)4(3-12)15-8(5)16-9/h4-8,12-14H,2-3H2,1H3,(H,10,11)/t4-,5-,6-,7-,8-/m1/s1
SMILES: O[C@H]1[C@H](O)[C@@]2([H])N=C(NCC)S[C@@]2([H])O[C@@H]1CO
Molecular Formula: C9H16N2O4S
Molecular Weight: 248.29

Thiamet G

* For research use only. Not for human or veterinary use.

CAS No.: 1009816-48-1

Inhibitors

Catalog No.: VC1090359

Molecular Formula: C9H16N2O4S

Molecular Weight: 248.29

Purity: >98% (or refer to the Certificate of Analysis)

Thiamet G - 1009816-48-1

CAS No. 1009816-48-1
Product Name Thiamet G
IUPAC Name (3aR,5R,6S,7R,7aR)-2-(Ethylamino)-3a,6,7,7a-tetrahydro-5-(hydroxymethyl)-5H-pyrano[3,2-d]thiazole-6,7-diol
Synonyms Thiamet G; Thiamet-G;
Molecular Formula C9H16N2O4S
Molecular Weight 248.29
InChI InChI=1S/C9H16N2O4S/c1-2-10-9-11-5-7(14)6(13)4(3-12)15-8(5)16-9/h4-8,12-14H,2-3H2,1H3,(H,10,11)/t4-,5-,6-,7-,8-/m1/s1
InChIKey PPAIMZHKIXDJRN-FMDGEEDCSA-N
SMILES O[C@H]1[C@H](O)[C@@]2([H])N=C(NCC)S[C@@]2([H])O[C@@H]1CO
Appearance Solid powder
Purity >98% (or refer to the Certificate of Analysis)
Solubility Soluble in DMSO
Description Thiamet G is a potent and selective inhibitor of O-GlcNAcase.
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18.0152 g/mol